Cas no 16890-69-0 (Acetic acid, (methylamino)thioxo-, ethyl ester)
16890-69-0 structure
Product Name:Acetic acid, (methylamino)thioxo-, ethyl ester
CAS No:16890-69-0
MF:C5H9NO2S
MW:147.1954600811
CID:1350309
Update Time:2024-08-17
Acetic acid, (methylamino)thioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (methylamino)thioxo-, ethyl ester
- N-Methylthioxamidsaeure-ethylester
- Acetic acid, 2-(methylamino)-2-thioxo-, ethyl ester
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- Inchi： 1S/C5H9NO2S/c1-3-8-5(7)4(9)6-2/h3H2,1-2H3,(H,6,9)
- InChI Key： PANOVXUSGSOVHC-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(NC)=S
Computed Properties
- Exact Mass: 147.03547
Experimental Properties
- Density: 1.146±0.06 g/cm3(Predicted)
- Boiling Point: 136-138 °C(Press: 11 Torr)
- PSA: 38.33
- pka: 11.08±0.70(Predicted)
Acetic acid, (methylamino)thioxo-, ethyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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